molecular formula C9H6F3NS B3052446 1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene CAS No. 41499-21-2

1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene

Cat. No.: B3052446
CAS No.: 41499-21-2
M. Wt: 217.21 g/mol
InChI Key: AHXHRYRWYFSRQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C9H6F3NS and its molecular weight is 217.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

41499-21-2

Molecular Formula

C9H6F3NS

Molecular Weight

217.21 g/mol

IUPAC Name

1-(isothiocyanatomethyl)-4-(trifluoromethyl)benzene

InChI

InChI=1S/C9H6F3NS/c10-9(11,12)8-3-1-7(2-4-8)5-13-6-14/h1-4H,5H2

InChI Key

AHXHRYRWYFSRQJ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CN=C=S)C(F)(F)F

Canonical SMILES

C1=CC(=CC=C1CN=C=S)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of 4-trifluoromethylbenzylamine was added dropwise at -10° C. with stirring to a mixture of 11.78 g of DCC, 25 ml of carbon disulfide and 50 ml of diethyl ether. The temperature of the mixture was returned to room temperature, and it was left to stand for 12 hours. The reaction solution was filtered, and the residue was washed with diethyl ether. The filtrate and the washing were combined, and the solvent was evaporated under reduced pressure. The resulting oily product was purified by column chromatography silica gel; developing solvent hexane/ethyl acetate (10:1)]to give 11.15 g of the desired 4-trifluoromethylbenzyl isothiocyanate.
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
11.78 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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